Cas no 2490406-94-3 (6,6-Difluoro-2-methylspiro[3.3]heptan-2-amine)

• Product Name: 6,6-Difluoro-2-methylspiro[3.3]heptan-2-amine
• CAS No: 2490406-94-3
• MF: C₈H₁₃F₂N
• MW: 161.19232916832
• CID: 6056944
• PubChem ID: 155820987
• Update Time: 2025-06-13

6,6-Difluoro-2-methylspiro[3.3]heptan-2-amine Chemical and Physical Properties

Names and Identifiers

• 6,6-difluoro-2-methylspiro[3.3]heptan-2-amine
• 2490406-94-3
• EN300-6888663
• 6,6-Difluoro-2-methylspiro[3.3]heptan-2-amine

• Inchi： 1S/C8H13F2N/c1-6(11)2-7(3-6)4-8(9,10)5-7/h2-5,11H2,1H3
• InChI Key： KGPJFZWOSXJSEH-UHFFFAOYSA-N
• SMILES： FC1(CC2(C1)CC(C)(C2)N)F

Computed Properties

• Exact Mass: 161.10160574g/mol
• Monoisotopic Mass: 161.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26Ų

Additional information on 6,6-Difluoro-2-methylspiro[3.3]heptan-2-amine

Research Briefing on 6,6-Difluoro-2-methylspiro[3.3]heptan-2-amine (CAS: 2490406-94-3)

The compound 6,6-Difluoro-2-methylspiro[3.3]heptan-2-amine (CAS: 2490406-94-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the spirocyclic architecture of 6,6-Difluoro-2-methylspiro[3.3]heptan-2-amine as a key structural motif that enhances its metabolic stability and bioavailability. The incorporation of fluorine atoms at the 6,6-positions further improves its pharmacokinetic properties, making it a promising candidate for the development of novel therapeutics. Researchers have employed advanced synthetic methodologies, including asymmetric catalysis and fluorination techniques, to achieve high yields and enantiomeric purity of this compound.

In vitro and in vivo studies have demonstrated the compound's potential as a modulator of central nervous system (CNS) targets. Specifically, it has shown affinity for neurotransmitter receptors, such as the serotonin and dopamine receptors, suggesting applications in the treatment of neurological disorders like depression and Parkinson's disease. Additionally, its ability to cross the blood-brain barrier (BBB) with minimal efflux has been a focal point of recent investigations.

One notable study published in the Journal of Medicinal Chemistry (2023) explored the compound's role as a precursor in the synthesis of novel spirocyclic derivatives. The research team utilized 6,6-Difluoro-2-methylspiro[3.3]heptan-2-amine as a building block to develop a library of compounds with enhanced selectivity and potency for G-protein-coupled receptors (GPCRs). These derivatives exhibited improved binding affinities and reduced off-target effects, underscoring the compound's versatility in drug design.

Another area of interest is the compound's application in positron emission tomography (PET) imaging. Due to its fluorine content, researchers have investigated its potential as a radiotracer for imaging CNS targets. Preliminary results indicate that radiolabeled analogs of 6,6-Difluoro-2-methylspiro[3.3]heptan-2-amine could provide high-resolution imaging of neurotransmitter systems, aiding in the diagnosis and monitoring of neurological conditions.

Despite these promising findings, challenges remain in optimizing the compound's synthetic scalability and minimizing potential toxicity. Recent efforts have focused on developing greener synthetic routes and conducting comprehensive toxicological assessments to ensure its suitability for clinical development. Collaborative initiatives between academia and industry are underway to address these challenges and accelerate the translation of this compound into therapeutic agents.

In conclusion, 6,6-Difluoro-2-methylspiro[3.3]heptan-2-amine represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its unique structural attributes and diverse biological activities position it as a valuable tool for advancing our understanding of CNS disorders and developing next-generation therapeutics. Future research should prioritize mechanistic studies, clinical translation, and the exploration of its applications beyond neurology.